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Compound of Interest

Compound Name: Iron (III) oxalate

Cat. No.: B576803 Get Quote

Essential Safety and Handling Guide for Iron (III)
Oxalate
This guide provides immediate safety, operational, and disposal protocols for handling Iron (III)
oxalate in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
Iron (III) oxalate is a hazardous chemical that can cause skin and serious eye irritation.[1] It is

harmful if swallowed or in contact with skin.[2][3] Therefore, adherence to proper safety

protocols and the use of appropriate personal protective equipment are crucial.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]

Ensure eyewash stations and safety showers are readily accessible.[4][5]

Required Personal Protective Equipment:
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PPE Category Item Standard/Specification

Eye/Face Protection
Chemical safety goggles or a

full face shield

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[3][6]

Skin Protection Nitrile or rubber gloves Inspected prior to use.[4][7]

Protective clothing/lab coat

A complete suit protecting

against chemicals may be

necessary for large quantities.

[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use if exposure limits are

exceeded or if irritation occurs.

[6]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Before handling, thoroughly wash your hands.

Ensure all required PPE is available and in good condition.

Prepare your workspace in a well-ventilated area or a chemical fume hood.

Have an emergency plan in place for spills or exposure.

Handling:

Avoid creating dust when handling the solid form of Iron (III) oxalate.[6][7]

Do not eat, drink, or smoke in the handling area.[2][3][6]

Measure and weigh the chemical carefully to avoid spills.

If creating a solution, slowly add the solid to the solvent to prevent splashing.
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Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][2][3][6]

Clean and decontaminate the work area.

Store Iron (III) oxalate in a tightly closed container in a cool, dry, and well-ventilated place.

[5]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[6] Seek immediate medical attention.[2][4][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[4][6] Remove

contaminated clothing and wash it before reuse.

[4][5] If skin irritation persists, call a physician.[6]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[1][6] Get medical

attention if symptoms occur.[6]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water and then drink plenty of water.[2][6] Seek

immediate medical attention.[4]

Disposal Plan
Dispose of Iron (III) oxalate and its containers in accordance with local, state, and federal

regulations. Do not release into the environment.[6]

Step-by-Step Disposal Procedure:

Waste Collection:
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Collect waste Iron (III) oxalate (solid or in solution) in a designated, properly labeled, and

sealed container.

Neutralization (for small spills):

For small spills, you may be able to neutralize the material. Scoop up the spilled solid and

dissolve it in a large amount of water.[8]

Adjust the pH to between 6 and 9 with an alkali like soda ash or sodium bicarbonate.[8]

Final Disposal:

Dispose of the neutralized solution down the drain with a large excess of water, if local

regulations permit.[8]

For larger quantities or if unsure, arrange for disposal by a licensed hazardous waste

disposal company.[7]

Contaminated materials (e.g., gloves, paper towels) should also be placed in a sealed bag

for disposal as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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